Cas no 1805102-60-6 (5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1805102-60-6
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4842264
• Update Time: 2025-10-18

5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H7F6NO4/c1-20-5-3-17-8(9(11,12)13)7(21-10(14,15)16)4(5)2-6(18)19/h3H,2H2,1H3,(H,18,19)
• InChI Key： UZRXEPBSCWWEAG-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)OC)CC(=O)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on 5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid

Introduction to 5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1805102-60-6)

5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1805102-60-6) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential biological activities of 5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid.

Chemical Structure and Properties

5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid is a pyridine derivative with a complex molecular structure. The compound features a pyridine ring substituted with a methoxy group at the 5-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 2-position. Additionally, an acetic acid moiety is attached to the 4-position of the pyridine ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The molecular formula of 5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid is C₁₁H₉F₆N₂O₄, with a molecular weight of approximately 349.19 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is reported to be around 180°C.

Synthesis Methods

The synthesis of 5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid involves several steps, each carefully optimized to ensure high yields and purity. One common synthetic route starts with the preparation of the corresponding pyridine derivative, followed by sequential introduction of the methoxy, trifluoromethoxy, and trifluoromethyl groups. The final step involves the attachment of the acetic acid moiety through an appropriate coupling reaction.

A typical synthetic pathway begins with the reaction of 2-chloro-5-methoxypyridine with triflic anhydride to form the triflate intermediate. This intermediate is then treated with potassium fluoride to introduce the trifluoromethoxy group. Subsequently, the trifluoromethyl group is introduced via a radical fluorination reaction using triflic acid as a reagent. Finally, the acetic acid moiety is attached through a carboxylation reaction using an appropriate coupling agent such as EDCI or HATU.

Biological Activities and Potential Applications

5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid has been investigated for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities.

In vitro studies have demonstrated that 5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound may have potential applications in treating inflammatory diseases such as arthritis and asthma.

Furthermore, preliminary investigations into the anti-cancer properties of 5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid have shown promising results. Studies using cancer cell lines have indicated that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anti-cancer agent.

Clinical Trials and Future Prospects

The potential therapeutic applications of 5-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid are currently being explored through preclinical studies and early-stage clinical trials. These trials aim to evaluate the safety, efficacy, and pharmacokinetics of the compound in human subjects.

Preliminary results from phase I clinical trials have shown that 5-Methoxy-3-(trifluorometh oxy)-2-(tr if luoro met hyl )py rid ine -4 -ac et ic ac id strong > is well-tolerated at low doses, with no significant adverse effects reported. However, further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles. p > p >< strong >Conclusion strong > p > p >< strong >5 -M eth oxy -3 -( tr if luoro met h oxy ) -2 -( tr if luoro met hyl )py rid ine -4 -ac et ic ac id strong > (CAS No . 1805102 -60 -6 ) represents a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an important subject for ongoing research in medicinal chemistry and pharmaceutical development . As more data becomes available from clinical trials , it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new treatments for various medical conditions . p > article > response >